Cas no 1503299-61-3 (methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate)
methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate Chemical and Physical Properties
Names and Identifiers
-
- METHYL2-(5H,6H,7H-CYCLOPENTA[B]PYRIDIN-7-YL)PROPANOATE
- Methyl 2-(6,7-dihydro-5h-cyclopenta[b]pyridin-7-yl)propanoate
- methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate
- 1503299-61-3
- EN300-1138141
- AKOS018297335
- CS-0275644
- METHYL 2-(5H,6H,7H-CYCLOPENTA[B]PYRIDIN-7-YL)PROPANOATE
- 5H-Cyclopenta[b]pyridine-7-acetic acid, 6,7-dihydro-α-methyl-, methyl ester
- methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate
-
- Inchi: 1S/C12H15NO2/c1-8(12(14)15-2)10-6-5-9-4-3-7-13-11(9)10/h3-4,7-8,10H,5-6H2,1-2H3
- InChI Key: BAMOEFKABVWNCP-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)C1C2C(=CC=CN=2)CC1)=O
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.116±0.06 g/cm3(Predicted)
- Boiling Point: 303.4±22.0 °C(Predicted)
- pka: 5.84±0.40(Predicted)
methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138141-0.05g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 0.05g |
$647.0 | 2023-10-26 | |
| Enamine | EN300-1138141-0.1g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 0.1g |
$678.0 | 2023-10-26 | |
| Enamine | EN300-1138141-0.25g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 0.25g |
$708.0 | 2023-10-26 | |
| Enamine | EN300-1138141-0.5g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 0.5g |
$739.0 | 2023-10-26 | |
| Enamine | EN300-1138141-1.0g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1138141-2.5g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 2.5g |
$1509.0 | 2023-10-26 | |
| Enamine | EN300-1138141-5.0g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1138141-10.0g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1138141-1g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 1g |
$770.0 | 2023-10-26 | |
| Enamine | EN300-1138141-5g |
methyl 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}propanoate |
1503299-61-3 | 95% | 5g |
$2235.0 | 2023-10-26 |
methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate
Comprehensive Overview of Methyl 2-{5H,6H,7H-Cyclopentabpyridin-7-yl}propanoate (CAS No. 1503299-61-3)
The compound Methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate (CAS No. 1503299-61-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentabpyridine core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies. The ester functional group (methyl propanoate) further enhances its reactivity, enabling diverse chemical modifications.
In recent years, the demand for heterocyclic compounds like Methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate has surged due to their versatility in medicinal chemistry. A growing trend in AI-driven drug design has highlighted the importance of such scaffolds for virtual screening and molecular docking studies. Scientists are leveraging computational tools to predict the binding affinity of derivatives of this compound against various biological targets, aligning with the broader industry shift toward precision medicine.
The synthesis of CAS No. 1503299-61-3 typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce reaction times. These innovations resonate with the global push for green chemistry and sustainable manufacturing practices, which are top priorities for regulatory bodies and environmentally conscious stakeholders.
From an analytical perspective, Methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, critical for its use in downstream applications. The compound’s stability under various conditions is also a key focus, as it impacts storage and handling protocols—a topic frequently searched by laboratory professionals and quality control specialists.
Market insights reveal that CAS 1503299-61-3 is primarily supplied by specialized fine chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors like raw material costs and regional supply chain dynamics. Discussions on platforms like ResearchGate and PubMed often highlight its role in cutting-edge research, further driving its visibility in academic and industrial circles.
Looking ahead, the potential of Methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate extends beyond current applications. With the rise of bioconjugation techniques and prodrug development, this compound could play a pivotal role in next-generation therapeutics. Its compatibility with click chemistry and other modular synthetic approaches positions it as a versatile building block for innovative drug candidates.
In summary, CAS No. 1503299-61-3 represents a compelling case study in the intersection of synthetic chemistry and life sciences. Its structural features, combined with evolving methodologies in drug discovery and material science, underscore its relevance in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to remain a topic of interest in peer-reviewed journals and industry reports alike.
1503299-61-3 (methyl 2-{5H,6H,7H-cyclopentabpyridin-7-yl}propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)